Cas no 108845-41-6 (2-(3,4-Dichlorophenyl)imidazo1,2-apyrimidine)

2-(3,4-Dichlorophenyl)imidazo[1,2-a]pyrimidine is a heterocyclic compound featuring an imidazopyrimidine core substituted with a 3,4-dichlorophenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its fused ring system enhances stability and offers potential for diverse functionalization, enabling applications in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents. The dichlorophenyl moiety contributes to increased lipophilicity, which may improve membrane permeability in bioactive molecules. The compound’s well-defined synthetic route allows for high purity and scalability, supporting its use in rigorous scientific studies. Its versatility and structural features make it a promising candidate for further investigation in medicinal chemistry.

2-(3,4-Dichlorophenyl)imidazo1,2-apyrimidine structure

108845-41-6 structure

Product Name:2-(3,4-Dichlorophenyl)imidazo1,2-apyrimidine

CAS No:108845-41-6

MF:C₁₂H₇Cl₂N₃

MW:264.110080003738

CID:1190240

PubChem ID:706510

Update Time:2025-06-09

2-(3,4-Dichlorophenyl)imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

- Imidazo[1,2-a]pyrimidine, 2-(3,4-dichlorophenyl)-
- AKOS001661695
- 108845-41-6
- CHEMBL1542330
- CS-0364452
- 2-(3,4-dichlorophenyl)imidazo[1,2-a]pyrimidine
- DB-148110
- 2-(3,4-dichloro-phenyl)-imidazo[1,2-a]pyrimidine
- STK894273
- CHEBI:105056
- Q27182740
- Cambridge id 7141575
- MLS000535000
- BBL021560
- SMR000142436
- HMS2319G24
- 2-(3,4-Dichlorophenyl)imidazo1,2-apyrimidine
- Inchi： 1S/C12H7Cl2N3/c13-9-3-2-8(6-10(9)14)11-7-17-5-1-4-15-12(17)16-11/h1-7H
- InChI Key： WOBQGTFLIRGWOE-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1=CN2C=CC=NC2=N1)Cl

Computed Properties

Exact Mass: 263.00191
Monoisotopic Mass: 263.0017026g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 30.2Å²

Experimental Properties

PSA: 30.19

2-(3,4-Dichlorophenyl)imidazo1,2-apyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B420043-10mg	2-(3,4-Dichlorophenyl)imidazo[1,2-a]pyrimidine	108845-41-6		10mg	$ 50.00	2022-06-07
TRC	B420043-50mg	2-(3,4-Dichlorophenyl)imidazo[1,2-a]pyrimidine	108845-41-6		50mg	$ 115.00	2022-06-07
TRC	B420043-100mg	2-(3,4-Dichlorophenyl)imidazo[1,2-a]pyrimidine	108845-41-6		100mg	$ 185.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1435122-1g	2-(3,4-Dichlorophenyl)imidazo[1,2-a]pyrimidine	108845-41-6	97%	1g	￥3570.00	2024-08-09